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Compound of Interest

Compound Name: BP Fluor 405 DBCO

Cat. No.: B15601528

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the solubility and storage
conditions for BP Fluor 405 DBCO, a blue-fluorescent dye integral to various multi-color
applications, including flow cytometry and super-resolution microscopy. Adherence to these
guidelines is critical for ensuring the reagent's stability, performance, and the reproducibility of
experimental results.

Core Properties and Handling

BP Fluor 405 DBCO is a water-soluble dye ideally excited by the 407 nm spectral line of the
krypton laser or the 408 nm violet laser diode.[1][2] It is utilized in copper-free click chemistry
reactions, where the dibenzocyclooctyne (DBCO) group reacts with azide-containing molecules
to form a stable triazole linkage. This reaction is advantageous in biological applications where
the cytotoxicity of a copper catalyst is a concern.[1][3]

The compound is typically shipped at ambient temperature and is stable for several weeks
under these conditions, accommodating for the time spent in transit and customs.[4]

Solubility Profile

BP Fluor 405 DBCO exhibits solubility in a range of common laboratory solvents. While
precise quantitative solubility data (e.g., mg/mL) is not consistently published by manufacturers,
the qualitative solubility is well-established. For optimal performance, it is recommended to
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prepare fresh solutions for each experiment. If a stock solution is prepared, it should be stored
under the appropriate conditions as outlined in the subsequent section.

Solvent Solubility
Water Soluble
Dimethyl sulfoxide (DMSO) Soluble
Dimethylformamide (DMF) Soluble

Storage Conditions

Proper storage of BP Fluor 405 DBCO is paramount to maintaining its chemical integrity and
fluorescent properties. The compound is sensitive to light and should be stored accordingly. A
shelf life of over two years can be expected when stored correctly.[4]

Condition Temperature Duration Additional Notes
Short-term Storage 0-4°C Days to Weeks Keep dry and dark.
Long-term Storage -20 °C Months to Years Keep dry and dark.

Aliquot to avoid

Stock Solution repeated freeze-thaw
-20 °C Up to several months
Storage cycles. Protect from
light.

Experimental Workflow and Best Practices

The following diagram illustrates the recommended workflow from receiving and storing the
reagent to its use in an experimental setting. This process is designed to minimize degradation
and ensure consistent performance.
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Receiving and Initial Storage
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Caption: Workflow for proper handling of BP Fluor 405 DBCO.
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Experimental Protocol: General Guidelines for Stock
Solution Preparation

While specific experimental protocols will vary based on the application, the following provides
a general guideline for preparing a stock solution of BP Fluor 405 DBCO.

o Acclimatization: Allow the vial of BP Fluor 405 DBCO to equilibrate to room temperature
before opening to prevent condensation of moisture onto the product.

e Reconstitution: In a low-light environment, add the desired volume of an appropriate solvent
(e.g., DMSO, DMF, or water) to the vial to achieve the target concentration. Some
manufacturers provide online calculators to aid in determining the required solvent volume.

o Dissolution: Gently vortex or sonicate the vial to ensure the complete dissolution of the
compound.

¢ Aliquoting and Storage: If the entire solution will not be used immediately, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes. Store these
aliquots at -20°C, protected from light. This practice minimizes the number of freeze-thaw
cycles, which can degrade the quality of the fluorescent dye over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15601528#bp-fluor-405-dbco-solubility-and-storage-conditions
https://www.benchchem.com/product/b15601528#bp-fluor-405-dbco-solubility-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15601528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

